Cas no 1182987-04-7 (2-(butan-2-yl)amino-4-methylpentan-1-ol)

• Product Name: 2-(butan-2-yl)amino-4-methylpentan-1-ol
• CAS No: 1182987-04-7
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5157434
• PubChem ID: 61049219
• Update Time: 2025-05-26

2-(butan-2-yl)amino-4-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(Butan-2-yl)amino]-4-methylpentan-1-ol
• 2-(Sec-butylamino)-4-methylpentan-1-ol
• 1-Pentanol, 4-methyl-2-[(1-methylpropyl)amino]-
• 2-(butan-2-yl)amino-4-methylpentan-1-ol

• Inchi： 1S/C10H23NO/c1-5-9(4)11-10(7-12)6-8(2)3/h8-12H,5-7H2,1-4H3
• InChI Key： VHZBXALGCQOWOR-UHFFFAOYSA-N
• SMILES： OCC(CC(C)C)NC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 104
• XLogP3: 2.2
• Topological Polar Surface Area: 32.299

Additional information on 2-(butan-2-yl)amino-4-methylpentan-1-ol

Research Brief on 2-(butan-2-yl)amino-4-methylpentan-1-ol (CAS: 1182987-04-7): Recent Advances and Applications

The compound 2-(butan-2-yl)amino-4-methylpentan-1-ol (CAS: 1182987-04-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

Recent studies have highlighted the unique structural features of 2-(butan-2-yl)amino-4-methylpentan-1-ol, which contribute to its bioactivity. The compound's branched alkyl chain and amino alcohol functional groups make it a promising candidate for modulating biological targets, particularly in the central nervous system (CNS). Researchers have explored its potential as a precursor for novel neuroactive agents, with preliminary data suggesting interactions with neurotransmitter receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, a team of researchers investigated the synthetic pathways for 2-(butan-2-yl)amino-4-methylpentan-1-ol, optimizing yield and purity. The study employed a multi-step synthesis involving reductive amination and subsequent purification techniques, achieving a high enantiomeric excess (ee) of the desired product. This advancement is critical for ensuring reproducibility in pharmacological studies.

Pharmacological evaluations of 2-(butan-2-yl)amino-4-methylpentan-1-ol have revealed its potential as an allosteric modulator of GABA_A receptors. In vitro assays demonstrated dose-dependent effects on receptor activity, suggesting its utility in developing treatments for anxiety and epilepsy. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Beyond its CNS applications, recent research has explored the compound's role in antimicrobial activity. A 2024 preprint on bioRxiv reported that derivatives of 2-(butan-2-yl)amino-4-methylpentan-1-ol exhibited moderate inhibitory effects against Gram-positive bacteria, including Staphylococcus aureus. This opens new avenues for its use in combating antibiotic-resistant pathogens.

In conclusion, 2-(butan-2-yl)amino-4-methylpentan-1-ol (CAS: 1182987-04-7) represents a versatile scaffold with promising therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models.